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Compound of Interest

Compound Name: (S)-vU0637120

Cat. No.: B2667347

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of (S)-
VU0637120, a selective neuropeptide Y4 receptor (Y4R) allosteric antagonist. Adherence to
this protocol will ensure the accurate and reproducible preparation of this compound for use in
various research applications.

Compound Information

A summary of the key quantitative data for (S)-VU0637120 is presented in Table 1. This
information is crucial for accurate stock solution preparation.

Property Value Source
Molecular Formula C16H19N305S2 Axon Medchem
Molecular Weight 397.47 g/mol Axon Medchem
CAS Number 1214099-39-4 AOBIOUS
Solubility Soluble in DMSO AOBIOUS

Experimental Protocols

This section outlines the necessary materials and a step-by-step procedure for preparing a 10
mM stock solution of (S)-VU0637120 in Dimethyl Sulfoxide (DMSO).
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Materials
e (S)-VU0637120 powder

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile pipette tips

o Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Stock Solution Preparation Workflow

The following diagram illustrates the general workflow for preparing the (S)-VU0637120 stock
solution.
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Caption: Workflow for preparing (S)-VU0637120 stock solution.

Step-by-Step Protocol for a 10 mM Stock Solution

o Safety First: Don appropriate PPE before handling the compound and solvent. It is
recommended to perform these steps in a chemical fume hood.

e Weighing the Compound:
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o Tare a clean, dry microcentrifuge tube or amber glass vial on a calibrated analytical
balance.

o Carefully weigh out a precise amount of (S)-VU0637120 powder. For example, to prepare
1 mL of a 10 mM stock solution, you would weigh out 3.97 mg of the compound.

Calculating Solvent Volume:

o Use the following formula to calculate the volume of DMSO required to achieve the
desired concentration:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

o For a 10 mM (0.010 mol/L) stock solution using 3.97 mg (0.00397 g) of (S)-VU0637120:
Volume (L) = 0.00397 g/ (397.47 g/mol x 0.010 mol/L) =0.001 L =1 mL

Dissolving the Compound:

o Add the calculated volume of DMSO to the tube or vial containing the weighed (S)-
VU0637120 powder.

o Cap the tube or vial securely.

o Vortex the solution until the compound is completely dissolved. Gentle warming in a 37°C
water bath may be used to aid dissolution if necessary. Visually inspect the solution to
ensure no solid particles remain.

Storage and Handling:

o For ease of use and to minimize freeze-thaw cycles, it is recommended to aliquot the
stock solution into smaller, single-use volumes.

o Store the aliquots in tightly sealed tubes or vials at -20°C or -80°C for long-term storage.

o When ready to use, thaw an aliquot at room temperature and vortex briefly before making
further dilutions in your desired experimental buffer or medium. It is advisable to keep the
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final DMSO concentration in cell-based assays below 0.5% to avoid solvent-induced
toxicity.[1]

Dilution Calculations

For preparing working solutions from the 10 mM stock, the following formula can be used:
M1V1i = M2V2

Where:

e Mz = Concentration of the stock solution (e.g., 10 mM)

» V1 = Volume of the stock solution to be used

e Mz = Desired final concentration of the working solution

e V2 = Final volume of the working solution

Example: To prepare 1 mL of a 100 uM working solution from a 10 mM stock:

(10,000 pM) * V1 = (100 pM) * (1 mL) V1 = (100 uM * 1 mL) / 10,000 pM V1 = 0.01 mL = 10 uL

Therefore, you would add 10 pL of the 10 mM stock solution to 990 uL of your experimental
buffer or medium.

Signaling Pathway Context

(S)-VU0637120 acts as a selective allosteric antagonist of the neuropeptide Y4 receptor (Y4R),
a G-protein coupled receptor (GPCR). The simplified signaling pathway is depicted below.
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Caption: Simplified Y4 receptor signaling pathway.

By following these detailed protocols and understanding the context of (S)-VU0637120's

mechanism of action, researchers can confidently prepare and utilize this compound in their
studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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